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Compound of Interest

Compound Name: 9,10-Dibromoanthracene

Cat. No.: B139309 Get Quote

An In-depth Technical Guide on the Physical Properties of 9,10-Dibromoanthracene (CAS

523-27-3)

This technical guide provides a comprehensive overview of the core physical properties of

9,10-Dibromoanthracene, a key organic intermediate used in the synthesis of advanced

materials for organic electronics, such as organic light-emitting diodes (OLEDs) and organic

field-effect transistors (OFETs).[1][2] This document is intended for researchers, scientists, and

professionals in the field of drug development and materials science.

Physical and Chemical Properties
9,10-Dibromoanthracene is a polycyclic aromatic hydrocarbon characterized by an

anthracene core with two bromine atoms substituted at the 9 and 10 positions.[3][4] It typically

appears as a yellow to yellow-green fluffy or crystalline powder.[2][3][5]

Table 1: Physical and Chemical Properties of 9,10-Dibromoanthracene
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Property Value Source(s)

CAS Number 523-27-3 [6][7]

Molecular Formula C₁₄H₈Br₂ [3][6][7]

Molecular Weight 336.02 g/mol [3][6][7][8]

Appearance
Yellow to yellow-green fluffy

powder/crystals
[1][3][5]

Melting Point 220 - 226 °C (may sublime) [1][5][6][7][9][10]

Boiling Point 342.21 °C (rough estimate) [3]

Density 1.983 g/cm³ [7]

Solubility

    In water Insoluble [5][6]

    In organic solvents

Soluble in hot benzene and hot

toluene; slightly soluble in

alcohol, ether, and cold

benzene.[2][5][6] Also reported

to be soluble in chloroform.[3]

XLogP3-AA 5.8 [8]

Experimental Protocols
Detailed methodologies for determining the key physical properties of 9,10-
Dibromoanthracene are outlined below. These protocols are based on standard laboratory

practices for organic compounds.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity.[11] A pure compound will

have a sharp melting point range of 0.5-1.0°C, while impurities will typically depress the melting

point and broaden the range.[11][12]

Apparatus and Materials:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)[11][12]

Capillary tubes (sealed at one end)[11][13]

Thermometer[12]

9,10-Dibromoanthracene sample, finely powdered[12][14]

Heating bath medium (e.g., silicone oil for Thiele tube)[12]

Spatula[15]

Mortar and pestle (optional)[15]

Procedure:

Sample Preparation: A small amount of the 9,10-Dibromoanthracene is finely powdered.

[12][14] The open end of a capillary tube is pressed into the powder until a small amount of

the sample (1-2 mm in height) is packed into the sealed end.[13][14] The tube is then tapped

gently to ensure the sample is tightly packed.[14]

Apparatus Setup:

Mel-Temp Apparatus: The capillary tube is placed into one of the sample slots, and the

thermometer is inserted into the designated well.[11]

Thiele Tube: The capillary tube is attached to the thermometer with a rubber band or

thread, ensuring the sample is level with the thermometer bulb.[12][13] The assembly is

then suspended in the Thiele tube containing a high-boiling point liquid like silicone oil.[12]

Determination:

The apparatus is heated gently.[11] For a preliminary, rapid determination, the heating rate

can be faster to establish an approximate melting point.[11]

For an accurate measurement, the heating rate should be slow, around 1-2°C per minute,

especially near the expected melting point.[11][12]
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The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range (t1).[14]

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range (t2).[14]

The experiment should be repeated at least twice to ensure consistent results.[11] A fresh

sample in a new capillary tube must be used for each determination.[13]

Sample Preparation Apparatus Setup Measurement Analysis

Powder the Sample Pack Capillary Tube Insert into Apparatus Heat Slowly (1-2°C/min) Observe Melting Record T1 and T2 Repeat for Consistency

Click to download full resolution via product page

Workflow for Melting Point Determination.

Solubility Determination
The solubility of a compound is determined by observing its behavior when mixed with a

solvent. The principle of "like dissolves like" is a useful guideline, where polar compounds tend

to dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[16][17]

Apparatus and Materials:

Test tubes[16]

Spatula[16]

Vortex mixer or stirring rod[16]

9,10-Dibromoanthracene sample

Solvents (e.g., water, ethanol, toluene, chloroform)

Qualitative Procedure:
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Place a small, measured amount (e.g., 25 mg) of 9,10-Dibromoanthracene into a test tube.

[18]

Add a small volume (e.g., 1 mL) of the chosen solvent to the test tube.[16][18]

Vigorously shake or stir the mixture for a set period, typically 30-60 seconds.[16][19]

Allow the mixture to stand and observe.[19]

Record the observation as:

Soluble: The solid completely dissolves, forming a clear solution.[16]

Partially Soluble: A significant portion of the solid dissolves, but some remains

undissolved.[19]

Insoluble: The solid does not appear to dissolve.[16]

Repeat the procedure for each solvent to be tested.
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Solute: 9,10-Dibromoanthracene (Nonpolar)

Solvents

9,10-Dibromoanthracene

Polar (e.g., Water)

 Does Not Dissolve

Nonpolar (e.g., Toluene)

 Dissolves ('Like dissolves like')

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV-Vis Spectroscopy

Fluorescence Spectroscopy

Prepare Dilute Solution & Solvent Blank

Run Baseline with Solvent

Measure Sample Absorbance

Obtain Absorption Spectrum (λmax)

Set Excitation at λmax

Use λmax to inform excitation wavelength

Scan Emission Wavelengths

Obtain Emission Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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